Cas no 1922702-07-5 (8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride)

• Product Name: 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride
• CAS No: 1922702-07-5
• MF: C₁₀H₂₀Cl₂N₂O₂S
• MW: 303.248999595642
• MDL: MFCD27756509
• CID: 4709629
• PubChem ID: 75485459
• Update Time: 2025-05-26

8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-ethyl-1-thia-4,8-diazaspiro[4.5]decane-3-carboxylic acid dihydrochloride
• 8-ethyl-1-thia-4,8-diazaspiro[4.5]decane-3-carboxylicaciddihydrochloride
• 1922702-07-5
• 8-ethyl-1-thia-4,8-diazaspiro[4.5]decane-3-carboxylic acid;dihydrochloride
• MFCD27756509
• 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride

• MDL： MFCD27756509
• Inchi： 1S/C10H18N2O2S.2ClH/c1-2-12-5-3-10(4-6-12)11-8(7-15-10)9(13)14;;/h8,11H,2-7H2,1H3,(H,13,14);2*1H
• InChI Key： VDWVEBWIHVQEJQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1CC(C(=O)O)NC21CCN(CC)CC2

Computed Properties

• Exact Mass: 302.0622544g/mol
• Monoisotopic Mass: 302.0622544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9

Additional information on 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride

Introduction to 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride (CAS No. 1922702-07-5) and Its Significance in Modern Chemical Biology

8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride, identified by the CAS number 1922702-07-5, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct spirocyclic framework and potential biological activities. This compound belongs to a class of heterocyclic molecules that feature a spirocyclic core, which is a structural motif known for its ability to exhibit high binding affinity and selectivity towards biological targets. The presence of both sulfur and nitrogen atoms in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride consists of a spirocyclic connection between a thiazole ring and a decane moiety, with an ethyl substituent at the 8-position and a carboxylic acid group at the 3-position. The dihydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug discovery programs. This compound’s unique architecture has positioned it as a promising candidate for investigating interactions with biological macromolecules, particularly enzymes and receptors involved in critical cellular pathways.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic the conformational flexibility of natural products while maintaining high molecular rigidity. This structural feature is particularly advantageous for designing ligands that can tightly bind to biological targets without inducing conformational changes that might reduce binding affinity. The spirocyclic core of 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride is expected to contribute to its stability and efficacy in biological systems.

The carboxylic acid dihydrochloride salt form of this compound not only improves its solubility but also enhances its pharmacokinetic properties, making it more suitable for in vitro and in vivo studies. The carboxylic acid group can participate in hydrogen bonding interactions with polar residues on target proteins, while the positively charged chloride ions can stabilize the compound’s structure in physiological environments. These features collectively contribute to the compound’s potential as a lead molecule in drug discovery.

Recent research has highlighted the importance of sulfur-containing heterocycles in medicinal chemistry due to their ability to modulate biological processes through various mechanisms. The thiazole ring in 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride is known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of this motif into a spirocyclic framework may enhance its interaction with biological targets while minimizing off-target effects.

The ethyl substituent at the 8-position of the spirocycle introduces additional steric bulk, which can be fine-tuned to optimize binding interactions with specific biological targets. This structural feature allows for the exploration of conformational space and can be exploited to develop molecules with enhanced selectivity and potency. Computational studies have shown that the spirocyclic core of this compound can adopt multiple stable conformations, providing flexibility in binding orientations.

One of the most compelling aspects of 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride is its potential application in modulating enzyme activity. Enzymes are critical targets for drug development due to their central role in numerous cellular processes. The compound’s ability to interact with enzymes through multiple non-covalent interactions—such as hydrogen bonding, hydrophobic interactions, and van der Waals forces—makes it an attractive candidate for inhibiting or activating specific enzymatic pathways.

In particular, research has indicated that spirocyclic compounds can effectively disrupt protein-protein interactions by binding to surface-exposed residues on target proteins. This mode of action is particularly relevant for diseases caused by aberrant protein-protein interactions, such as cancer and inflammatory disorders. The unique structural features of 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride, including its spirocyclic core and sulfur-nitrogen heterocycle, make it well-suited for interfering with these critical interactions.

Furthermore, the compound’s solubility profile enhances its suitability for use in high-throughput screening (HTS) campaigns, where large libraries of compounds are rapidly tested against biological targets to identify lead molecules for further development. The availability of the dihydrochloride salt form ensures consistent solubility across different experimental conditions, making it an ideal candidate for automated screening platforms.

The potential applications of 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride extend beyond enzyme inhibition; it may also serve as a scaffold for developing small-molecule probes that can visualize and study protein dynamics in living cells. Fluorescently labeled derivatives of this compound could provide researchers with tools to investigate protein localization, conformational changes, and interaction networks with high spatial resolution.

Recent advances in chemical biology have emphasized the importance of structure-based drug design approaches, where computational modeling is used to predict how small molecules will interact with biological targets at the atomic level. The three-dimensional structure of 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride, determined through X-ray crystallography or NMR spectroscopy, can be used to guide medicinal chemists in optimizing its potency and selectivity.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process by enabling rapid virtual screening of large compound libraries based on predicted binding affinities. By leveraging these computational tools alongside experimental data generated from studies involving 8-Ethyl-1-thia-4,8-diazaspiro4.5decane-3-carboxylic acid dihydrochloride, researchers can identify promising derivatives more efficiently than traditional methods alone.

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